6-Chloro-2-isopropyl-1H-benzo[d]imidazole

• IUPAC Name: 6-chloro-2-propan-2-yl-1H-benzimidazole
• InChI: InChI=1S/C10H11ClN2/c1-6(2)10-12-8-4-3-7(11)5-9(8)13-10/h3-6H,1-2H3,(H,12,13)
• InChI Key: GAFJAHXSMPRMJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(N1)C=C(C=C2)Cl
• Molecular Formula: C10H11ClN2
• DSSTOX Substance ID: DTXSID70319414
• Molecular Weight: 194.66 g/mol
• CAS RN: 4886-29-7

Description

6-Chloro-2-isopropyl-1H-benzo[d]imidazole (6-Cl-IPB) is a heterocyclic compound with a range of potential applications in scientific research. 6-Cl-IPB is a member of the family of benzo[d]imidazole compounds, which are known for their strong binding affinity to a variety of proteins. It is a useful tool for studying the structure and function of proteins, and has been used in a range of laboratory experiments.

Scientific Research Applications

Ferroelectricity and Antiferroelectricity in Benzimidazoles

Benzimidazoles, including compounds structurally related to 6-Chloro-2-isopropyl-1H-benzo[d]imidazole, exhibit remarkable above-room-temperature ferroelectricity and antiferroelectricity due to their dipolar molecular chains. This property makes them promising for the development of lead- and rare-metal-free ferroelectric devices. The study demonstrated high electric polarization and thermal robustness, highlighting the potential of benzimidazole derivatives in electronics (Horiuchi et al., 2012).

Synthesis of Polycyclic Scaffolds

The first Pd-catalyzed tandem cyclization of imidazo[1,2-a]pyridines with 2-chlorobenzaldehydes through C-H arylation and acylation has been developed for the efficient synthesis of novel polycyclic scaffolds. This advancement provides a new methodology for constructing complex molecular architectures, showcasing the versatility of benzimidazole derivatives in organic synthesis (Mu et al., 2016).

Chemical Sensors

A benzimidazole-based chemosensor efficiently detects Al3+ ions in aqueous DMSO, indicative of the utility of benzimidazole derivatives in environmental monitoring and diagnostics. The sensor's selective, sensitive, and ratiometric detection capabilities underscore the application of these compounds in chemical sensing technologies (Jeyanthi et al., 2013).

Corrosion Inhibition

Studies on the effects of imidazole and its derivatives on copper corrosion in seawater reveal their efficacy as mixed-type corrosion inhibitors. This application is crucial for protecting metallic surfaces in marine and other corrosive environments, demonstrating the practical importance of benzimidazole derivatives in industrial applications (Mihajlović et al., 2017).

Anti-inflammatory and Antioxidant Agents

A series of benzimidazole analogs have been synthesized and evaluated for their anti-inflammatory and antioxidant activities. The research indicates the potential of these compounds for developing new therapeutic agents, highlighting the biomedical relevance of benzimidazole derivatives (Shankar et al., 2017).